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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Tolfenpyrad in

controlling aphid populations on Brassica oleracea var. capitata (cabbage). The information is

intended to guide research and development efforts in the evaluation of this insecticide's

efficacy and mode of action.

Overview and Mode of Action
Tolfenpyrad is a broad-spectrum insecticide belonging to the pyrazole group.[1][2] Its primary

mode of action is the inhibition of the mitochondrial electron transport chain (METI) at Complex

I.[3][4] This disruption of cellular respiration leads to a rapid depletion of ATP, causing energy

deprivation, cessation of feeding, and subsequent mortality in target pests.[3][4] Tolfenpyrad is

effective against various life stages of aphids, including nymphs and adults, and acts via

contact.[4][5]

Application Rates for Tolfenpyrad 15% EC
Formulation
The following table summarizes the recommended application rates for a 15% Emulsifiable

Concentrate (EC) formulation of Tolfenpyrad for the control of aphids on cabbage.
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Parameter Recommended Value Source(s)

Dosage per Hectare

(Formulation)
1000 ml [1][3][6]

Active Ingredient (a.i.) per

Hectare
150 g [1][2][6]

Water Dilution per Hectare 500 Liters [1][3][6]

Concentration in Spray

Solution
2 ml/Liter [1][2][7][8]

Waiting Period (Pre-Harvest

Interval)
5 Days [1][2][3]

Experimental Protocols for Efficacy Evaluation
This section outlines a detailed protocol for conducting a field trial to evaluate the efficacy of

Tolfenpyrad against cabbage aphids (Brevicoryne brassicae).

Experimental Design
A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability.

Treatments:

T1: Tolfenpyrad 15% EC at the recommended application rate.

T2: A positive control (a standard insecticide with known efficacy against aphids).

T3: A negative control (untreated).

Replicates: A minimum of three to four replicates for each treatment.

Plot Size: Each plot should be a minimum of 4.5m x 1.5m, with a buffer zone of at least 0.5m

between plots and 1.5m between blocks to prevent spray drift.
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Plant Density: Maintain a consistent plant spacing, for example, 0.45m within rows and

0.50m between rows, resulting in approximately 30 plants per plot.

Materials and Equipment
Tolfenpyrad 15% EC formulation.

Standard insecticide (positive control).

Knapsack sprayer or similar application equipment.

Personal Protective Equipment (PPE): gloves, goggles, mask, and protective clothing.

Magnifying lens (10x) for aphid counting.

Data collection sheets or electronic device.

Stakes and labels for plot identification.

Procedure
Site Selection and Preparation: Choose a field with a known history of cabbage aphid

infestation. Prepare the land according to standard agricultural practices for cabbage

cultivation.

Transplanting: Transplant healthy cabbage seedlings of a uniform age and size into the

prepared plots.

Aphid Population Monitoring: Begin monitoring for aphid populations weekly after

transplanting.

Treatment Threshold: Apply the insecticide treatments when the aphid infestation reaches a

predetermined action threshold, for instance, when 10-20% of the plants are infested.

Spray Preparation and Application:

Calibrate the sprayer to ensure accurate and uniform application volume.
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Prepare the spray solutions for each treatment according to the rates specified in the data

table.

Apply the treatments as a foliar spray, ensuring thorough coverage of all plant surfaces,

including the undersides of leaves where aphids congregate.

Applications are best made in the early morning or late evening to avoid windy conditions

and high temperatures.

Data Collection:

Pre-treatment Count: Before the first application, count the number of aphids on a random

sample of 5-10 plants per plot.

Post-treatment Counts: Conduct aphid counts at 3, 7, and 14 days after application. On

each sampled plant, count the total number of live aphids (nymphs and adults) on selected

leaves (e.g., three leaves per plant: one upper, one middle, and one lower).

Data Analysis:

Calculate the mean aphid population for each treatment at each counting interval.

Determine the percentage of population reduction for each treatment compared to the

untreated control using Abbott's formula: % Reduction = [(C - T) / C] * 100 Where C is the

mean aphid population in the control plots, and T is the mean aphid population in the

treated plots.

Perform an Analysis of Variance (ANOVA) on the collected data to determine if there are

statistically significant differences between the treatments.

Visualizations
Signaling Pathway of Tolfenpyrad's Mode of Action
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Caption: Tolfenpyrad inhibits Complex I of the mitochondrial electron transport chain.

Experimental Workflow for Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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